Cas no 1187421-56-2 (5-bromo-1-methyl-1H,2H,3H-pyrrolo2,3-bpyridine)

5-Bromo-1-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine is a brominated heterocyclic compound featuring a fused pyrrolopyridine core. Its structural framework, incorporating a bromine substituent and a methyl group at the 1-position, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The bromine moiety enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. The methyl group contributes to stability and modulates electronic properties. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, given its resemblance to privileged scaffolds in drug discovery. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

5-bromo-1-methyl-1H,2H,3H-pyrrolo2,3-bpyridine structure

1187421-56-2 structure

Product Name:5-bromo-1-methyl-1H,2H,3H-pyrrolo2,3-bpyridine

CAS No:1187421-56-2

MF:C₈H₉BrN₂

MW:213.074460744858

MDL:MFCD22394541

CID:2114872

PubChem ID:58730933

Update Time:2025-05-23

5-bromo-1-methyl-1H,2H,3H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

- 5-bromo-1-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine
- 5-bromo-1-methyl-1H,2H,3H-pyrrolo2,3-bpyridine
- MFCD22394541
- AS-76418
- 5-Bromo-2,3-dihydro-1-methylpyrrolo[2,3-b]pyridine
- CS-0151096
- DA-37917
- 5-bromo-1-methyl-2H,3H-pyrrolo[2,3-b]pyridine
- SCHEMBL927087
- BCP34545
- 5-bromo-1-methyl-2,3-dihydropyrrolo[2,3-b]pyridine
- CGKMNXFSODKNES-UHFFFAOYSA-N
- 1187421-56-2
- EN300-23609862
- 5-bromo-1-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine
- s10257
- 852-316-0
- MXB42156
- 5-bromo-1-methyl-1H,2H,3H-pyrrolo(2,3-b)pyridine
- MDL： MFCD22394541
- Inchi： 1S/C8H9BrN2/c1-11-3-2-6-4-7(9)5-10-8(6)11/h4-5H,2-3H2,1H3
- InChI Key： CGKMNXFSODKNES-UHFFFAOYSA-N
- SMILES： BrC1C=NC2=C(C=1)CCN2C

Computed Properties

Exact Mass: 211.99491g/mol
Monoisotopic Mass: 211.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 16.1Å²

5-bromo-1-methyl-1H,2H,3H-pyrrolo2,3-bpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM149207-5g	5-bromo-1-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine	1187421-56-2	95%	5g	$439	2021-06-09
Chemenu	CM149207-10g	5-bromo-1-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine	1187421-56-2	95%	10g	$572	2021-06-09
Chemenu	CM149207-25g	5-bromo-1-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine	1187421-56-2	95%	25g	$884	2021-06-09
abcr	AB486995-250 mg	5-Bromo-1-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine; .	1187421-56-2		250mg	€132.50	2023-06-15
abcr	AB486995-1 g	5-Bromo-1-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine; .	1187421-56-2		1g	€256.30	2023-02-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PD630-1g	5-bromo-1-methyl-1H,2H,3H-pyrrolo2,3-bpyridine	1187421-56-2	95+%	1g	2074.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PD630-50mg	5-bromo-1-methyl-1H,2H,3H-pyrrolo2,3-bpyridine	1187421-56-2	95+%	50mg	236.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PD630-200mg	5-bromo-1-methyl-1H,2H,3H-pyrrolo2,3-bpyridine	1187421-56-2	95+%	200mg	592.0CNY	2021-07-15
Chemenu	CM149207-250mg	5-bromo-1-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine	1187421-56-2	95%+	250mg	$***	2023-04-03
Chemenu	CM149207-1g	5-bromo-1-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine	1187421-56-2	95%+	1g	$98	2023-11-23